2-(Diethoxymethyl)cyclopentan-1-ol

• CAS No.: 89185-99-9
• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 2-(diethoxymethyl)cyclopentan-1-ol
• InChI: InChI=1S/C10H20O3/c1-3-12-10(13-4-2)8-6-5-7-9(8)11/h8-11H,3-7H2,1-2H3
• InChI Key: UMHPRGFQRZBYFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1CCCC1O)OCC

Description

The compound "2-(Diethoxymethyl)cyclopentan-1-ol" features a cyclopentanol backbone substituted with a diethoxymethyl group at the 2-position. While direct data on this specific compound is absent in the provided evidence, structurally related cyclopentanol derivatives with varying substituents (e.g., furyl, imidazolyl, aminomethyl, and chlorophenylamino groups) are well-documented. These analogs differ in their functional groups, synthesis routes, and physicochemical properties, offering insights into how substituents influence reactivity and applications. Below, we compare these compounds based on the evidence provided.

Comparison with Similar Compounds

Comparison with Similar Cyclopentanol Derivatives

Structural and Molecular Properties

The table below summarizes key molecular and structural features of selected cyclopentanol derivatives:

Compound Name	Substituent	Molecular Formula	Molecular Weight	CAS Number	Key References
(±)-trans-2-(2-Furanyl)cyclopentanol	2-Furanyl	C9H12O2	152.19	N/A
(1R,2R)-2-(Furan-2-yl)cyclopentan-1-ol	2-Furanyl (stereospecific)	C9H12O2	152.19	N/A
2-(Aminomethyl)cyclopentan-1-ol	Aminomethyl	C6H13NO	115.18	874528-11-7
2-(1H-Imidazol-1-yl)cyclopentan-1-ol	1H-Imidazol-1-yl	C8H12N2O	152.19	1184093-57-9
(1R,2R)-2-[(2-Chlorophenyl)amino]cyclopentan-1-ol	2-Chlorophenylamino	C11H14ClNO	227.69	N/A
1-Methylcyclopentanol	1-Methyl	C6H12O	100.16	1462-03-9

Notes:

• Substituents significantly alter molecular weight and polarity. For example, the chlorophenylamino group in increases molecular weight by ~112.5 g/mol compared to 1-Methylcyclopentanol .
• Stereochemistry impacts biological activity: (1R,2R)-2-(Furan-2-yl)cyclopentan-1-ol was synthesized with 92% yield using enantioselective catalysis, whereas its racemic counterpart (±)-trans-2-(2-Furanyl)cyclopentanol had a lower yield (63%) .

Physicochemical and Functional Differences

• Polarity: The aminomethyl group in increases hydrophilicity, whereas the diethoxymethyl group (hypothetical in the target compound) would enhance lipophilicity.
• Thermal Stability: 1-Methylcyclopentanol has a simpler structure and likely higher volatility compared to bulkier derivatives like the chlorophenylamino analog .
• Catalytic Requirements: Enantioselective synthesis (e.g., ) demands chiral catalysts, whereas non-stereospecific routes (e.g., ) use simpler reagents.